Cas no 17023-02-8 (N,N'-Bis(3-oximino-2-methyl-2-butyl)-1,3-diaminopropane)

• Product name: N,N'-Bis(3-oximino-2-methyl-2-butyl)-1,3-diaminopropane
• CAS No: 17023-02-8
• MF: C₁₃H₂₈N₄O₂
• MW: 272.387
• CID: 2781774
• PubChem ID: 3412587

N,N'-Bis(3-oximino-2-methyl-2-butyl)-1,3-diaminopropane Chemical and Physical Properties

Names and Identifiers

• 17023-02-8
• 683-454-8
• N,N'-BIS(3-OXIMINO-2-METHYL-2-BUTYL)-1,3-DIAMINOPROPANE
• DTXSID60392236
• N,N'-{Propane-1,3-diylbis[azanediyl(3-methylbut-3-yl-2-ylidene)]}dihydroxylamine
• N,N'-Bis(3-oximino-2-methyl-2-butyl)-1,3-diaminopropane

• Inchi： InChI=1S/C13H28N4O2/c1-10(16-18)12(3,4)14-8-7-9-15-13(5,6)11(2)17-19/h14-15,18-19H,7-9H2,1-6H3
• InChI Key： CBZKJIFDOVBYKP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 272.22122615Da
• Monoisotopic Mass: 272.22122615Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 89.2Ų
• XLogP3: 0.9